Cas no 956393-28-5 (3,5-Dimethyl-1-(1,3,5-trimethyl-1H-pyrazol-4-ylmethyl)-1H-pyrazol-4-ylamine)

3,5-Dimethyl-1-(1,3,5-trimethyl-1H-pyrazol-4-ylmethyl)-1H-pyrazol-4-ylamine structure
956393-28-5 structure
Product Name:3,5-Dimethyl-1-(1,3,5-trimethyl-1H-pyrazol-4-ylmethyl)-1H-pyrazol-4-ylamine
CAS No:956393-28-5
MF:C12H19N5
MW:233.312761545181
CID:3059489
PubChem ID:7017746
Update Time:2025-04-21

3,5-Dimethyl-1-(1,3,5-trimethyl-1H-pyrazol-4-ylmethyl)-1H-pyrazol-4-ylamine Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dimethyl-1-(1,3,5-trimethyl-1H-pyrazol-4-ylmethyl)-1H-pyrazol-4-ylamine
    • AKOS000310698
    • VS-09727
    • 3,5-dimethyl-1-[(1,3,5-trimethylpyrazol-4-yl)methyl]pyrazol-4-amine
    • CS-0318964
    • 956393-28-5
    • 3,5-dimethyl-1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-4-amine
    • 3,5-dimethyl-1-((1,3,5-trimethyl-1H-pyrazol-4-yl)methyl)-1H-pyrazol-4-amine
    • STK349685
    • 3,5-dimethyl-1-(1,3,5-trimethyl-1 h-pyrazol-4-ylmethyl)-1 h-pyrazol-4-ylamine
    • BBL030296
    • MDL: MFCD04970037
    • Inchi: 1S/C12H19N5/c1-7-11(9(3)16(5)14-7)6-17-10(4)12(13)8(2)15-17/h6,13H2,1-5H3
    • InChI Key: YYDUOMZLYPAZKE-UHFFFAOYSA-N
    • SMILES: N1(C(C)=C(C(C)=N1)N)CC1C(C)=NN(C)C=1C

Computed Properties

  • Exact Mass: 233.16404563Da
  • Monoisotopic Mass: 233.16404563Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 61.7Ų

3,5-Dimethyl-1-(1,3,5-trimethyl-1H-pyrazol-4-ylmethyl)-1H-pyrazol-4-ylamine Pricemore >>

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